Cas no 870837-48-2 (3-Chloro-4-(1-imidazolyl)benzaldehyde)

3-Chloro-4-(1-imidazolyl)benzaldehyde is a versatile heterocyclic aldehyde compound featuring both chloro and imidazole functional groups. Its molecular structure, combining an aromatic aldehyde with an imidazole moiety, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chloro substituent enhances reactivity in substitution reactions, while the imidazole group contributes to coordination chemistry and potential biological activity. This compound is useful in the development of antifungal, antibacterial, and other bioactive agents. Its stability and well-defined reactivity profile allow for precise modifications, making it a preferred choice for researchers in medicinal chemistry and material science applications.
3-Chloro-4-(1-imidazolyl)benzaldehyde structure
870837-48-2 structure
Product Name:3-Chloro-4-(1-imidazolyl)benzaldehyde
CAS No:870837-48-2
MF:C10H7ClN2O
MW:206.62838101387
MDL:MFCD11656796
CID:1031827
PubChem ID:23629424
Update Time:2025-06-07

3-Chloro-4-(1-imidazolyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(1H-imidazol-1-yl)benzaldehyde
    • 3-Chloro-4-(1-imidazolyl)benzaldehyde
    • 3-chloro-4-imidazol-1-ylbenzaldehyde
    • 3-CHLORO-4-(IMIDAZOL-1-YL)BENZALDEHYDE
    • YRLOTOVVZIPPHC-UHFFFAOYSA-N
    • 3737AC
    • TRA0048979
    • SY004801
    • 3-Chloro-4-(1H-imidazol-1-yl)benzaldehyde (ACI)
    • MFCD11656796
    • EN300-1293427
    • CS-0097301
    • SCHEMBL1239874
    • AKOS016013624
    • PD193495
    • VJB83748
    • DS-17103
    • 870837-48-2
    • DTXSID10635246
    • DB-014437
    • MDL： MFCD11656796
    • Inchi： 1S/C10H7ClN2O/c11-9-5-8(6-14)1-2-10(9)13-4-3-12-7-13/h1-7H
    • InChI Key： YRLOTOVVZIPPHC-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(Cl)C(N2C=CN=C2)=CC=1

Computed Properties

  • Exact Mass: 206.02500
  • Monoisotopic Mass: 206.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 1.8

Experimental Properties

  • Boiling Point: 378.7±32.0℃ at 760 mmHg
  • PSA: 34.89000
  • LogP: 2.33820

3-Chloro-4-(1-imidazolyl)benzaldehyde Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Inert atmosphere,2-8°C(BD242596)

3-Chloro-4-(1-imidazolyl)benzaldehyde Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-4-(1-imidazolyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM187533-1g
3-Chloro-4-(1H-imidazol-1-yl)benzaldehyde
 870837-48-2 95+%
1g
 $103 2021-08-05
Chemenu
CM187533-5g
3-Chloro-4-(1H-imidazol-1-yl)benzaldehyde
 870837-48-2 95+%
5g
 $210 2021-08-05
Chemenu
CM187533-5g
3-Chloro-4-(1H-imidazol-1-yl)benzaldehyde
 870837-48-2 95%+
5g
 $*** 2023-05-29
TRC
C382050-50mg
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2
50mg
 $ 50.00 2022-06-06
TRC
C382050-100mg
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2
100mg
 $ 65.00 2022-06-06
TRC
C382050-500mg
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2
500mg
 $ 95.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852079-5g
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2 ≥95%
5g
 825.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QX651-5g
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2 97%
5g
 1358CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QX651-1g
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2 97%
1g
 194.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QX651-200mg
3-Chloro-4-(1-imidazolyl)benzaldehyde
 870837-48-2 97%
200mg
 60.0CNY 2021-08-04

3-Chloro-4-(1-imidazolyl)benzaldehyde Production Method

Production Method 1

288-32-4 288-32-4
34328-61-5 34328-61-5
870837-48-2 870837-48-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Copper oxide (CuO) Solvents: Dimethylformamide ;  2 h, 120 °C
Reference
N-Arylation of heterocycles with activated chloro- and fluoroarenes using nanocrystalline copper(II) oxide
Kantam, M. Lakshmi; et al, Advanced Synthesis & Catalysis, 2007, 349, 1938-1942

3-Chloro-4-(1-imidazolyl)benzaldehyde Raw materials

3-Chloro-4-(1-imidazolyl)benzaldehyde Preparation Products

3-Chloro-4-(1-imidazolyl)benzaldehyde Related Literature

Related Categories

870837-48-2 (3-Chloro-4-(1-imidazolyl)benzaldehyde) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd